3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione

• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methylamino]-1-(4-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H17FN2O2/c1-12-2-8-15(9-3-12)21-17(22)10-16(18(21)23)20-11-13-4-6-14(19)7-5-13/h2-9,16,20H,10-11H2,1H3
• InChI Key: RVPWMRJELNBRQB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC=C(C=C3)F

Description

3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione, also known as FUB-AMB, is a synthetic cannabinoid that belongs to the indazole family. It is a potent agonist of the cannabinoid receptors and has been used for scientific research purposes. In

Mechanism of Action

3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors located in the central and peripheral nervous system. When 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione binds to these receptors, it activates a cascade of signaling pathways that result in various physiological effects. These effects include pain relief, appetite stimulation, and mood regulation.
Biochemical and Physiological Effects:
3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is associated with pleasure and reward. It has also been found to decrease GABA release, which is a neurotransmitter that inhibits neuronal activity. 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has been shown to have analgesic, anxiolytic, and anti-inflammatory effects. It has also been found to increase food intake and induce hypothermia.

Advantages and Limitations for Lab Experiments

3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has several advantages for lab experiments, including its potency and selectivity for the CB1 and CB2 receptors. It is also relatively stable and easy to handle. However, 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has several limitations, including its potential toxicity and the lack of information on its long-term effects. It is important to use caution when handling 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione and to follow proper safety protocols.

Future Directions

There are several future directions for research on 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione. One area of interest is the potential therapeutic applications of 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione, particularly in the treatment of pain and inflammation. Another area of research is the long-term effects of 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione on the central nervous system and other physiological processes. Further studies are also needed to determine the optimal dosage and administration of 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione for scientific research purposes.

Synthesis Methods

The synthesis of 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione involves the reaction of 4-methylphenylacetic acid with 4-fluorobenzylamine to produce an intermediate product. The intermediate product is then reacted with 2,5-dimethoxytetrahydrofuran-3,4-dione to obtain 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione. The synthesis of 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has been used in scientific research to study the cannabinoid receptors and their role in various physiological processes. It has been found to be a potent agonist of the CB1 and CB2 receptors, which are involved in pain sensation, appetite, and mood regulation. 3-[(4-Fluorobenzyl)amino]-1-(4-methylphenyl)-2,5-pyrrolidinedione has also been used to study the effects of synthetic cannabinoids on the central nervous system and their potential therapeutic applications.